4-(Methylamino)butanoic acid
4-(Methylamino)butanoic acid
A GABA derivative and hydrolysis product of the industrial solvent, N-methyl-2-pyrrolidinone. Biologically it is a product of nicotine catabolism in bacteria and inhibits L-Carnitine from undergoing β-oxidation in mammals. It is commonly found in skin products to prevent wrinkles.
4-(methylamino)butyric acid is a gamma-amino acid comprising that is GABA in which one of the hydrogens attached to the nitrogen is replaced by a methyl group. It derives from a butyric acid and a gamma-aminobutyric acid. It is a conjugate acid of a 4-(methylamino)butyrate. It is a tautomer of a 4-(methylamino)butyric acid zwitterion.
4-(methylamino)butyric acid is a gamma-amino acid comprising that is GABA in which one of the hydrogens attached to the nitrogen is replaced by a methyl group. It derives from a butyric acid and a gamma-aminobutyric acid. It is a conjugate acid of a 4-(methylamino)butyrate. It is a tautomer of a 4-(methylamino)butyric acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
1119-48-8
VCID:
VC20782981
InChI:
InChI=1S/C5H11NO2/c1-6-4-2-3-5(7)8/h6H,2-4H2,1H3,(H,7,8)
SMILES:
CNCCCC(=O)O
Molecular Formula:
C5H11NO2
Molecular Weight:
117.15 g/mol
4-(Methylamino)butanoic acid
CAS No.: 1119-48-8
Cat. No.: VC20782981
Molecular Formula: C5H11NO2
Molecular Weight: 117.15 g/mol
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Specification
| Description | A GABA derivative and hydrolysis product of the industrial solvent, N-methyl-2-pyrrolidinone. Biologically it is a product of nicotine catabolism in bacteria and inhibits L-Carnitine from undergoing β-oxidation in mammals. It is commonly found in skin products to prevent wrinkles. 4-(methylamino)butyric acid is a gamma-amino acid comprising that is GABA in which one of the hydrogens attached to the nitrogen is replaced by a methyl group. It derives from a butyric acid and a gamma-aminobutyric acid. It is a conjugate acid of a 4-(methylamino)butyrate. It is a tautomer of a 4-(methylamino)butyric acid zwitterion. |
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| CAS No. | 1119-48-8 |
| Molecular Formula | C5H11NO2 |
| Molecular Weight | 117.15 g/mol |
| IUPAC Name | 4-(methylamino)butanoic acid |
| Standard InChI | InChI=1S/C5H11NO2/c1-6-4-2-3-5(7)8/h6H,2-4H2,1H3,(H,7,8) |
| Standard InChI Key | AOKCDAVWJLOAHG-UHFFFAOYSA-N |
| SMILES | CNCCCC(=O)O |
| Canonical SMILES | C[NH2+]CCCC(=O)[O-] |
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